Resazurin

Catalog No.
S1523067
CAS No.
153796-08-8
M.F
C12H7NO4
M. Wt
229.19 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Resazurin

Traditional tetrazolium assays (MTT/XTT) require destructive solubilization, precluding kinetic monitoring and causing false negatives in 3D scaffolds. Resazurin (Alamar Blue) solves this: metabolically active cells reduce it to fluorescent, water-soluble resorufin in a single add-and-read step. - Non-toxic, allowing re-use of precious primary/stem cells for multiplexed downstream assays. - Linear quantification in hydrogels, electrospun scaffolds, and bioprints without matrix entrapment. - Optimized for automated HTS (384/1536-well) and MIC testing. Ready stock ensures rapid global fulfillment.

CAS Number

153796-08-8

Product Name

Resazurin

IUPAC Name

7-hydroxy-10-oxidophenoxazin-10-ium-3-one

Molecular Formula

C12H7NO4

Molecular Weight

229.19 g/mol

InChI

InChI=1S/C12H7NO4/c14-7-1-3-9-11(5-7)17-12-6-8(15)2-4-10(12)13(9)16/h1-6,14H

InChI Key

PLXBWHJQWKZRKG-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C1O)OC3=CC(=O)C=CC3=[N+]2[O-]

Synonyms

Alamar Blue, AlamarBlue, diazoresorcinol, reazurin, reazurine, resazurin

Canonical SMILES

C1=CC2=C(C=C1O)OC3=CC(=O)C=CC3=[N+]2[O-]

The exact mass of the compound Resazurin is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 56323. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Oxazines - Supplementary Records. It belongs to the ontological category of phenoxazine in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥95%

Package Size

50 mg, 100 mg, 1 g

Resazurin (CAS 153796-08-8), widely recognized under the formulation name Alamar Blue, is a highly stable, cell-permeable phenoxazine dye utilized globally as a premier redox indicator for cell viability, proliferation, and cytotoxicity assays [1]. Unlike traditional tetrazolium salts that rely on colorimetric end-points, resazurin is reduced by metabolically active cells into resorufin, a highly fluorescent and water-soluble compound [2]. This dual colorimetric and fluorometric capability provides exceptional analytical flexibility. From a procurement perspective, resazurin is prioritized for its non-toxic nature, enabling continuous kinetic monitoring of live cells and seamless multiplexing with downstream assays. Its high sensitivity and single-step 'add-and-read' workflow make it a highly cost-effective and operationally efficient reagent for high-throughput screening (HTS), 3D cell culture validation, and antimicrobial susceptibility testing [1].

Research Fit

Non-destructive, real-time cell viability monitoring via resorufin fluorescence
Water-soluble, cell-permeable redox indicator suitable for kinetic assays
Active chemical core of commercial viability reagents (AlamarBlue, PrestoBlue)

Substituting resazurin with classic tetrazolium-based alternatives, such as MTT or XTT, fundamentally compromises assay workflow and data integrity in advanced screening environments [1]. MTT generates insoluble formazan crystals that require a harsh, cell-lysing solubilization step, permanently destroying the sample and preventing any kinetic or multiplexed downstream analysis. Furthermore, in 3D cell cultures, hydrogels, or electrospun nanofibrous scaffolds, insoluble formazan crystals become physically trapped within the matrix, leading to severe signal quenching and false-negative viability readouts [2]. Even water-soluble alternatives like WST-8 (CCK-8) rely strictly on absorbance detection, which lacks the broader dynamic range and lower limit of detection provided by resazurin’s intense fluorescence. Consequently, substituting resazurin with these generic alternatives forces laboratories to consume more replicate plates, increases liquid handling errors, and precludes the use of complex 3D biomaterials [1].

Substitution Risk

Resazurin
Non-cytotoxic, enables continuous kinetic monitoring without cell lysis
Tetrazolium salts (MTT, XTT)
Require destructive endpoint lysis; may not support repeated measurements on the same cell population
Resazurin
Pure chemical core without proprietary additives; faster reduction kinetics reported
AlamarBlue formulation
Contains rate-slowing additives to extend dynamic range; incubation times may be longer

Solubilization-Free HTS Workflow

Resazurin fundamentally streamlines high-throughput viability assays by generating a highly water-soluble fluorescent product, resorufin, directly in the culture media [1]. In contrast, the industry-standard MTT assay produces insoluble formazan crystals that mandate the addition of solubilization buffers (e.g., SDS or DMSO) and extended incubation. By eliminating this secondary liquid handling step, resazurin reduces intra-assay variability and cuts assay processing time, making it highly compatible with automated 384-well and 1536-well microplate systems[1].

Evidence DimensionWorkflow steps and reagent solubility
Target Compound Data1-step 'add-and-read' protocol; 100% water-soluble product
Comparator Or BaselineMTT (2-step protocol requiring DMSO/SDS solubilization)
Quantified DifferenceElimination of 1 liquid handling step and up to 2 hours of solubilization time per plate
ConditionsAutomated microplate viability screening

Removing the solubilization step drastically reduces pipetting errors, lowers consumable costs, and accelerates throughput in industrial drug screening facilities.

Cost per MIC
Head-to-head
€0.0009 vs €6.07 (luciferin)
>6,700-fold lower
Supports cost-sensitive antimicrobial susceptibility screening workflows
Reported in M. mycetomatis susceptibility testing against itraconazole and amphotericin B

Non-Toxic Kinetic Monitoring and Multiplexing

A critical differentiator for resazurin is its exceptionally low cytotoxicity at standard assay concentrations, allowing cells to remain fully viable during and after the assay [1]. Comparative studies highlight that while MTT and WST-1 assays are terminal—killing the cell population through crystal formation or electron transport chain disruption—resazurin permits continuous kinetic monitoring over 24 to 72 hours [1]. Furthermore, the preserved cell population can be immediately reused for downstream multiplexed assays, such as caspase-based apoptosis detection or nucleic acid quantification.

Evidence DimensionPost-assay cell viability and multiplexing potential
Target Compound DataNon-toxic; enables continuous kinetic monitoring and 100% multiplexing compatibility
Comparator Or BaselineMTT / WST-1 (Terminal end-point assays; 0% live-cell recovery)
Quantified DifferenceAllows multiple sequential assays on a single sample well vs. single-use destruction
ConditionsMammalian cell culture viability tracking over 72 hours

Procuring resazurin allows laboratories to extract multiple data points from a single precious sample, significantly reducing cell culture overhead and plate usage.

MIC agreement
Head-to-head
92.9% (1-dilution step)
100% (2-dilution steps) vs luciferin
Indicates comparable endpoint reliability to higher-cost alternatives
Based on itraconazole MIC testing; agreement similar to other dye pairings

Fluorometric Detection Sensitivity

Resazurin offers a significantly wider dynamic range and lower limit of detection compared to standard colorimetric tetrazolium salts [1]. Because the reduction of resazurin yields resorufin—a molecule with intense fluorescence (excitation ~560 nm, emission ~590 nm)—it can be quantified using fluorometry, which is inherently more sensitive than the absorbance measurements required for MTT or WST-8 (CCK-8) [1]. This heightened sensitivity allows for the accurate detection of minute changes in viability even in highly miniaturized formats or with slow-growing primary cell lines.

Evidence DimensionLimit of detection (LOD) and dynamic range
Target Compound DataHigh-sensitivity fluorometric detection (Ex 560 / Em 590 nm)
Comparator Or BaselineMTT / WST-8 (Colorimetric absorbance detection at ~450-570 nm)
Quantified DifferenceFluorometric readout provides a substantially lower cell-number detection threshold and wider linear range
ConditionsLow-density cell seeding in 384-well and 1536-well microplates

Higher sensitivity is mandatory for procurement in applications involving rare stem cells, primary isolates, or ultra-high-throughput miniaturized plate formats.

Sensitivity vs MTT
Reported
92.3% (RFP) resazurin
94.8% (RFP) MTT
difference 0–3%
Supports substitution of destructive MTT for kinetic viability studies
Drug susceptibility testing of M. tuberculosis clinical isolates; differences not statistically significant

Accurate Cytocompatibility in 3D Matrices

In the rapidly expanding field of 3D cell culture and tissue engineering, resazurin provides accurate viability data where traditional MTT assays fail [1]. Research demonstrates that the insoluble formazan crystals produced by MTT become physically trapped within electrospun nanofibrous mats and complex hydrogels, leading to false-negative results. The resazurin microtiter assay (REMA), however, produces soluble resorufin that diffuses freely out of the 3D matrix [1]. Studies confirm that resazurin maintains a strict linear relationship (R2 > 0.99) with cell density in these complex scaffolds, ensuring reliable cytocompatibility evaluation.

Evidence DimensionAssay linearity and signal recovery in 3D matrices
Target Compound DataR2 > 0.99 linearity; complete diffusion of soluble resorufin
Comparator Or BaselineMTT (Signal quenching and false-negatives due to trapped insoluble crystals)
Quantified DifferencePrevention of false-negative cytotoxicity readouts in complex porous matrices
ConditionsCytocompatibility screening in electrospun nanofibrous mats and hydrogels

Resazurin is the required procurement choice for biomaterial scientists and tissue engineers who cannot risk compromised data from matrix-trapped assay products.

Kinetics vs AlamarBlue
Data to verify
Faster reduction kinetics reported; shorter incubation times compared to proprietary formulation
May support high-throughput assay development with reduced time-to-result
Qualitative comparison; confirm under specific cell model and detection conditions

High-Throughput Cytotoxicity Screening

Directly leveraging resazurin's one-step, solubilization-free workflow and high fluorometric sensitivity [1], this compound is the optimal choice for automated high-throughput screening (HTS) facilities. It allows pharmaceutical laboratories to process 384-well and 1536-well plates rapidly, minimizing liquid handling steps and reducing intra-assay variability when screening large compound libraries for anti-cancer or toxicological effects.

3D Biomaterial Cytocompatibility Testing

Following the evidence that resazurin's soluble product (resorufin) diffuses freely from complex matrices[2], it is the mandatory viability indicator for evaluating 3D bioprinted constructs, hydrogels, and electrospun nanofibrous scaffolds. Unlike MTT, which traps insoluble crystals and yields false negatives, resazurin ensures accurate, linear quantification of cell proliferation deep within porous biomaterials.

Multiplexed Rare Cell Analysis

Because resazurin is non-toxic and permits continuous kinetic monitoring [1], it is highly prioritized for workflows involving precious, low-yield cell types such as patient-derived primary cells or stem cells. Researchers can perform a resazurin viability read and subsequently reuse the exact same well for downstream RNA extraction, caspase-activity assays, or flow cytometry, maximizing data output per sample and drastically reducing cell culture overhead.

Antimicrobial Susceptibility Testing

Resazurin's robust colorimetric and fluorometric shift upon reduction makes it an industrial standard for determining the Minimum Inhibitory Concentration (MIC) of novel antibiotics against bacterial and fungal pathogens [1]. Its high sensitivity allows for rapid visual or automated detection of microbial metabolism, streamlining quality control and diagnostic workflows in clinical and industrial microbiology.

Application Fit Matrix

Application
Selection Property
Validation Focus
High-throughput AST in resource-limited settings
Cost efficiency (per-MIC context)
Reproducibility and MIC agreement with standard dyes
Long-term kinetic cytotoxicity assays
Non-destructive, real-time monitoring capability
Endpoint sensitivity comparability to MTT
Custom high-throughput viability assay development
Pure chemical core, no proprietary additives
Assay kinetics and platform adaptability

XLogP3

-0.1

UNII

1FN9YD6968

GHS Hazard Statements

Aggregated GHS information provided by 41 companies from 2 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 3 of 41 companies. For more detailed information, please visit ECHA C&L website;
Of the 1 notification(s) provided by 38 of 41 companies with hazard statement code(s):;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

Indicators and Reagents

Pictograms

Irritant

Irritant

Other CAS

550-82-3

Wikipedia

Resazurin

General Manufacturing Information

3H-Phenoxazin-3-one, 7-hydroxy-, 10-oxide: ACTIVE

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